![molecular formula C29H49N5O11 B1236833 (2S)-1-[(2S)-2-[[(1S)-1-carboxy-5-[[4-[(2S)-2-hydroxy-3-(propan-2-ylamino)propoxy]-1H-indole-2-carbonyl]amino]pentyl]amino]propanoyl]pyrrolidine-2-carboxylic acid;trihydrate](/img/structure/B1236833.png)
(2S)-1-[(2S)-2-[[(1S)-1-carboxy-5-[[4-[(2S)-2-hydroxy-3-(propan-2-ylamino)propoxy]-1H-indole-2-carbonyl]amino]pentyl]amino]propanoyl]pyrrolidine-2-carboxylic acid;trihydrate
Overview
Description
(2S)-1-[(2S)-2-[[(1S)-1-carboxy-5-[[4-[(2S)-2-hydroxy-3-(propan-2-ylamino)propoxy]-1H-indole-2-carbonyl]amino]pentyl]amino]propanoyl]pyrrolidine-2-carboxylic acid;trihydrate, also known as this compound, is a useful research compound. Its molecular formula is C29H49N5O11 and its molecular weight is 643.7 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C29H49N5O11 |
|---|---|
Molecular Weight |
643.7 g/mol |
IUPAC Name |
(2S)-1-[(2S)-2-[[(1S)-1-carboxy-5-[[4-[(2S)-2-hydroxy-3-(propan-2-ylamino)propoxy]-1H-indole-2-carbonyl]amino]pentyl]amino]propanoyl]pyrrolidine-2-carboxylic acid;trihydrate |
InChI |
InChI=1S/C29H43N5O8.3H2O/c1-17(2)31-15-19(35)16-42-25-11-6-9-21-20(25)14-23(33-21)26(36)30-12-5-4-8-22(28(38)39)32-18(3)27(37)34-13-7-10-24(34)29(40)41;;;/h6,9,11,14,17-19,22,24,31-33,35H,4-5,7-8,10,12-13,15-16H2,1-3H3,(H,30,36)(H,38,39)(H,40,41);3*1H2/t18-,19-,22-,24-;;;/m0.../s1 |
InChI Key |
UZSZYSRGRMEASF-RWCIQKPMSA-N |
Isomeric SMILES |
C[C@@H](C(=O)N1CCC[C@H]1C(=O)O)N[C@@H](CCCCNC(=O)C2=CC3=C(N2)C=CC=C3OC[C@H](CNC(C)C)O)C(=O)O.O.O.O |
Canonical SMILES |
CC(C)NCC(COC1=CC=CC2=C1C=C(N2)C(=O)NCCCCC(C(=O)O)NC(C)C(=O)N3CCCC3C(=O)O)O.O.O.O |
Synonyms |
BW A-575C BW A575C BW B385C BW-A 575C BW-B385C N-(1-carboxy-5-(4-(2-hydroxy-3-isopropylaminopropoxy)-1H-indole-2-carboxamido)pentyl)alanylproline N-(1-carboxy-5-(4-(3-isopropylamino-2-hydroxypropoxy)indole-2-carboxamido)pentyl)-alanyl-proline |
Origin of Product |
United States |
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